Cas no 62400-54-8 (1H-1,2,4-Triazol-3-amine, 5-methyl-N-(phenylmethyl)-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 5-methyl-N-(phenylmethyl)-
• CAS No: 62400-54-8
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 446162
• PubChem ID: 71386766
• Update Time: 2025-04-19

1H-1,2,4-Triazol-3-amine, 5-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-methyl-N-(phenylmethyl)-
• N-benzyl-5-methyl-1H-1,2,4-triazol-3-amine
• 62400-54-8
• DTXSID80808920

• Inchi： 1S/C10H12N4/c1-8-12-10(14-13-8)11-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H2,11,12,13,14)
• InChI Key： RWWRHSLNLJUGOV-UHFFFAOYSA-N
• SMILES： N(C1=NNC(C)=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 188.10636
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• PSA: 53.6